Cas no 896016-25-4 (6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate)

• Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate
• CAS No: 896016-25-4
• MF: C₁₈H₁₄N₄O₇S₂
• MW: 462.456361293793
• CID: 6043305
• PubChem ID: 18572876
• Update Time: 2025-07-08

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate
• [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-methyl-3-nitrobenzoate
• Benzoic acid, 2-methyl-3-nitro-, 6-[[[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio]methyl]-4-oxo-4H-pyran-3-yl ester
• F2532-0073
• AKOS024268690
• 6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate
• 896016-25-4
• 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate

• Inchi： 1S/C18H14N4O7S2/c1-9-12(4-3-5-13(9)22(26)27)16(25)29-15-7-28-11(6-14(15)24)8-30-18-21-20-17(31-18)19-10(2)23/h3-7H,8H2,1-2H3,(H,19,20,23)
• InChI Key： JRDYEZJIWRLDKY-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(C)=O)S2)OC=1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 462.03039115g/mol
• Monoisotopic Mass: 462.03039115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 207Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate

Research Brief on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate (CAS: 896016-25-4)

The compound 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate (CAS: 896016-25-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of antimicrobial and anticancer agents. The presence of the 1,3,4-thiadiazole moiety, coupled with the pyran and nitrobenzoate groups, suggests a multifunctional profile that may interact with various biological targets. Preliminary in vitro studies indicate significant activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), positioning it as a candidate for addressing antibiotic resistance.

In addition to its antimicrobial properties, research has explored the compound's potential in oncology. Mechanistic studies suggest that it may inhibit key enzymes involved in cancer cell proliferation, such as topoisomerase II and protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) with minimal effects on normal cells, underscoring its therapeutic potential.

The synthesis of 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate involves a multi-step process, with recent optimizations focusing on improving yield and purity. Advances in green chemistry have also been applied, utilizing solvent-free conditions and catalytic methods to reduce environmental impact. These developments are critical for scaling up production for preclinical and clinical trials.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance bioavailability. Ongoing research is also investigating its potential off-target effects and long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-methyl-3-nitrobenzoate represents a versatile and promising candidate in medicinal chemistry. Its dual antimicrobial and anticancer activities, combined with recent synthetic advancements, make it a compound of significant interest for future research and therapeutic applications.